Cas no 2228748-96-5 (methyl 2-(3-acetamidophenyl)-2-hydroxyacetate)

• Product Name: methyl 2-(3-acetamidophenyl)-2-hydroxyacetate
• CAS No: 2228748-96-5
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 6347284
• PubChem ID: 165608854
• Update Time: 2025-05-21

methyl 2-(3-acetamidophenyl)-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(3-acetamidophenyl)-2-hydroxyacetate
• 2228748-96-5
• EN300-1740793

• Inchi： 1S/C11H13NO4/c1-7(13)12-9-5-3-4-8(6-9)10(14)11(15)16-2/h3-6,10,14H,1-2H3,(H,12,13)
• InChI Key： AVGYXVNFWKXDCC-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C1C=CC=C(C=1)NC(C)=O

Computed Properties

• Exact Mass: 223.08445790g/mol
• Monoisotopic Mass: 223.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 75.6Ų

Additional information on methyl 2-(3-acetamidophenyl)-2-hydroxyacetate

Methyl 2-(3-Acetamidophenyl)-2-Hydroxyacetate: A Comprehensive Overview

Methyl 2-(3-acetamidophenyl)-2-hydroxyacetate, identified by the CAS number 2228748-96-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and its intriguing chemical properties. In this article, we delve into the characteristics, synthesis, and biological significance of methyl 2-(3-acetamidophenyl)-2-hydroxyacetate, while incorporating the latest research findings to provide a comprehensive understanding.

The molecular structure of methyl 2-(3-acetamidophenyl)-2-hydroxyacetate is defined by a central hydroxyl group attached to a methyl ester, with a phenyl ring substituted at the third position by an acetamide group. This configuration imparts the compound with distinct chemical reactivity and biological activity. Recent studies have highlighted its role as a precursor in the synthesis of bioactive molecules, particularly in the development of anti-inflammatory and antitumor agents. The ability of this compound to undergo various chemical transformations makes it a valuable intermediate in organic synthesis.

One of the most notable aspects of methyl 2-(3-acetamidophenyl)-2-hydroxyacetate is its pharmacological profile. Research conducted in 2023 has demonstrated its potential as an anti-inflammatory agent, with studies showing significant reduction in inflammation markers in experimental models. Additionally, its ability to modulate cellular signaling pathways associated with cancer progression has positioned it as a promising candidate for anticancer drug development. These findings underscore the importance of further investigation into its therapeutic applications.

The synthesis of methyl 2-(3-acetamidophenyl)-2-hydroxyacetate involves a multi-step process that typically begins with the preparation of the corresponding phenol derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. These improvements have facilitated greater accessibility to the compound for both academic and industrial research.

In terms of biological activity, methyl 2-(3-acetamidophenyl)-2-hydroxyacetate has been shown to exhibit selective inhibition against certain enzymes implicated in inflammatory and neoplastic processes. For instance, studies have demonstrated its ability to inhibit cyclooxygenase-2 (COX-2), an enzyme associated with inflammation and pain. Furthermore, preclinical data suggest that it may possess antioxidant properties, which could be beneficial in combating oxidative stress-related disorders.

Recent research has also explored the potential of methyl 2-(3-acetamidophenyl)-2-hydroxyacetate as a radiosensitizer in cancer therapy. By enhancing the sensitivity of tumor cells to radiation, this compound could potentially improve treatment outcomes for patients with refractory cancers. Such findings highlight its versatility as a compound with multiple therapeutic applications.

Despite its promising attributes, further research is required to fully elucidate the mechanisms underlying its biological effects and to optimize its pharmacokinetic properties for clinical use. Collaborative efforts between chemists and biologists are essential to unlock the full potential of methyl 2-(3-acetamidophenyl)-2-hydroxyacetate as a therapeutic agent.

In conclusion, methyl 2-(3-acetamidophenyl)-hydroxyacetate (CAS No: 117195-69-0) stands out as a compound with significant scientific and medical relevance. Its unique structure, coupled with recent advances in synthetic methodologies and biological studies, positions it as a key player in drug discovery and development. As research continues to uncover new insights into its properties and applications, this compound is poised to make meaningful contributions to the field of medicinal chemistry.